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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261 Get Quote

For researchers, scientists, and drug development professionals requiring precise temperature

measurements, selecting the right data acquisition (DAQ) system is paramount. This guide

provides a detailed comparison of the MCC-134 thermocouple measurement HAT for

Raspberry Pi with several popular alternatives, focusing on measurement accuracy and key

specifications. Experimental data and protocols are included to support an informed decision-

making process.

Performance Comparison
The following table summarizes the key specifications for the MCC-134 and three alternative

thermocouple measurement devices. This allows for a direct comparison of their capabilities.
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Feature MCC-134

Sequent
Microsystems
8-
Thermocouple
HAT

Pico
Technology
TC-08

Adafruit
MAX31856
Breakout

Platform
Raspberry Pi

HAT

Raspberry Pi

HAT
USB

Microcontroller

Breakout Board

Number of

Channels
4 8 8 1

Resolution 24-bit 24-bit 20-bit

19-bit

(0.0078125°C)[1]

[2][3]

Supported

Thermocouple

Types

J, K, R, S, T, N,

E, B[4][5][6][7][8]

J, K, T, N, E, B,

R, S[9][10]

B, E, J, K, N, R,

S, T[11][12]

K, J, N, R, S, T,

E, B[1][13]

Measurement

Accuracy

See Datasheet

Accuracy Graphs

1% (factory),

0.1% (with

calibration)[9][10]

±0.2% of reading

±0.5°C[12]

Thermocouple:

±0.15% (max,

-20°C to +85°C),

Cold Junction:

±0.7°C (max,

-20°C to +85°C)

[14][15]

Cold Junction

Compensation
Yes[4][5][6][7][8] Yes[9][10] Yes[11][12] Yes[14][15]

Open

Thermocouple

Detection

Yes[7][8] Not Specified Not Specified Yes[14][15]

Update/Reading

Rate

1 second

(minimum)[4][6]

[8]

Up to 40 cps[9]

[10]

Up to 10

readings per

second[12]

Not Specified

Connectivity
Raspberry Pi

GPIO
Raspberry Pi I2C USB[11][12] SPI[1][13]
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Experimental Protocols
Achieving the highest measurement accuracy requires careful experimental setup and

procedure. Below are detailed methodologies for validating the performance of thermocouple

DAQ systems.

Protocol 1: Ice-Point Calibration and Verification
This protocol describes a fundamental method for verifying the accuracy of a thermocouple

DAQ system using a known temperature reference.

Objective: To verify the accuracy of the thermocouple measurement system at 0°C.

Materials:

Thermocouple DAQ device (e.g., MCC-134)

Type K thermocouple

Insulated container (e.g., Dewar flask)

Crushed ice made from distilled water

Distilled water

Data logging software

Procedure:

Prepare the Ice Bath: Fill the insulated container with crushed ice. Add distilled water to

create a slushy mixture. The ice should be saturated with water but not floating in a large

volume of water.

Connect the Thermocouple: Attach the Type K thermocouple to one of the input channels of

the DAQ device.

Data Acquisition Setup: Connect the DAQ device to the host computer and launch the data

logging software. Configure the software to record temperature readings from the connected
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channel at a rate of one sample per second.

Immerse the Thermocouple: Insert the measuring junction of the thermocouple into the

center of the ice bath, ensuring it does not touch the sides or bottom of the container.

Data Logging: Allow the temperature reading to stabilize for at least 5 minutes. Record the

temperature readings for a period of 10 minutes.

Data Analysis: Calculate the mean and standard deviation of the recorded temperature

readings. Compare the mean temperature to the expected value of 0°C. The deviation from

0°C represents the measurement error at this point.

Protocol 2: Comparative Measurement with a Calibrated
Reference Thermometer
This protocol outlines a procedure for validating the accuracy of a thermocouple DAQ system

across a range of temperatures by comparing its readings to a high-accuracy, calibrated

reference thermometer.

Objective: To assess the measurement accuracy of the DAQ system over a specified

temperature range.

Materials:

Thermocouple DAQ device (e.g., MCC-134)

Thermocouple of the desired type (e.g., Type J)

High-accuracy, calibrated reference thermometer (e.g., a calibrated PT100 or thermistor)

Controlled temperature environment (e.g., a water bath, dry-block calibrator, or

environmental chamber)

Data logging software for both the DAQ device and the reference thermometer

Procedure:

Instrument Setup:
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Connect the thermocouple to the DAQ device.

Place the measuring junction of the thermocouple and the probe of the reference

thermometer in close proximity within the controlled temperature environment. Ensure

good thermal contact between the two sensors.

Data Acquisition Configuration:

Configure the data logging software for both the DAQ device and the reference

thermometer to record temperature readings simultaneously. Set the same sampling rate

for both systems.

Temperature Cycling:

Set the controlled temperature environment to the lowest desired temperature in the

validation range.

Allow the temperature to stabilize for at least 30 minutes.

Begin recording data from both the DAQ device and the reference thermometer for a

period of 15 minutes.

Increment the temperature to the next setpoint and repeat the stabilization and data

logging process.

Continue this process across the entire desired temperature range.

Data Analysis:

For each temperature setpoint, calculate the mean temperature reading from both the

DAQ device and the reference thermometer.

The difference between the mean reading of the DAQ device and the mean reading of the

reference thermometer represents the measurement error at that temperature.

Plot the measurement error as a function of temperature to visualize the accuracy across

the tested range.
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Visualizations
The following diagrams illustrate key concepts and workflows related to thermocouple

measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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